Cas no 1806017-54-8 (3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride
• CAS No: 1806017-54-8
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891603
• Update Time: 2025-10-29

3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-7-3(5(9)10)2-4(6(11)12-7)16(8,13)14/h2,5H,1H3
• InChI Key： IDFYOQYJQUOYPO-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(=N1)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride

Introduction to 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1806017-54-8)

3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1806017-54-8) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodine substituent, and a methoxy group, exhibits a wide range of potential applications in the development of novel therapeutic agents.

The chemical structure of 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride is particularly noteworthy due to its ability to participate in various chemical reactions, making it an excellent building block for the synthesis of more complex molecules. The presence of the sulfonyl chloride functional group allows for facile coupling with amines and alcohols, enabling the formation of sulfonamides and sulfonate esters, respectively. These derivatives are often key intermediates in the synthesis of drugs with diverse biological activities.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique properties, such as enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride contributes to these advantages, making it a valuable starting material for the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds containing difluoromethyl groups exhibited enhanced potency and selectivity against specific biological targets.

The iodine substituent in 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride provides additional opportunities for chemical modification and radiolabeling. Iodine isotopes, such as ¹²³I and ¹²⁵I, are commonly used in nuclear medicine for diagnostic imaging and radiotherapy. The ability to incorporate these isotopes into drug molecules can enhance their utility in both diagnostic and therapeutic applications. A recent review in Current Medicinal Chemistry discussed the role of iodinated compounds in the development of radiopharmaceuticals, emphasizing their potential in cancer imaging and treatment.

The methoxy group in 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride also plays a crucial role in modulating the compound's physicochemical properties and biological activity. Methoxy groups are known to increase lipophilicity and can influence receptor binding affinity. This feature is particularly important in the design of drugs that need to cross biological membranes or interact with specific receptors. A study published in Bioorganic & Medicinal Chemistry Letters reported that methoxy-substituted pyridines exhibited enhanced binding affinity to G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

In addition to its potential applications in drug discovery, 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride has also been explored as a reagent in organic synthesis. Its reactivity and functional group diversity make it a useful tool for chemists working on complex molecule synthesis. A recent article in Organic Letters described a novel synthetic route using this compound as a key intermediate, demonstrating its versatility and synthetic utility.

The safety profile of 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride is another important consideration for its use in pharmaceutical research. While detailed toxicological data may be limited, preliminary studies suggest that it is generally well-tolerated when used under controlled conditions. However, as with any chemical reagent, appropriate safety measures should be taken during handling and storage to ensure user safety.

In conclusion, 3-(Difluoromethyl)-6-iodo-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1806017-54-8) is a promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive starting material for the development of novel therapeutic agents and radiopharmaceuticals. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the field.